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Compound of Interest

Compound Name: UMI-77-d4

Cat. No.: B12424452 Get Quote

Essential Safety and Handling Guide for UMI-77-
d4
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling UMI-77-d4. The following procedures

are designed to ensure the safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
UMI-77-d4, a deuterated form of the selective Mcl-1 inhibitor UMI-77, should be handled with

care. While a specific Safety Data Sheet (SDS) for UMI-77-d4 is not readily available, the SDS

for UMI-77 provides essential safety information that is considered applicable. UMI-77 may be

irritating to the mucous membranes, upper respiratory tract, eyes, and skin. It may also be

harmful if inhaled, ingested, or absorbed through the skin.[1][2]

Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling UMI-77-d4.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice. Double gloving is

recommended for enhanced

protection.[3][4][5]

Eye Protection Safety glasses or goggles
ANSI-approved eyewear to

protect against splashes.[3][4]

Body Protection Laboratory coat

A standard lab coat is required.

For procedures with a higher

risk of splashes, a flame-

resistant or barrier lab coat

should be considered.[3][5]

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

avoid inhalation.[2][3][6]

General Laboratory Attire:

In addition to the PPE listed above, standard laboratory attire is required. This includes full-

length pants and closed-toe shoes. Long hair should be tied back, and loose clothing or

dangling jewelry should be avoided.[3]

Operational Handling and Storage
Solution Preparation:

UMI-77-d4 is typically dissolved in a solvent such as Dimethyl Sulfoxide (DMSO).[7][8][9] When

preparing solutions, it is crucial to work in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Storage:

Proper storage is essential to maintain the stability and integrity of UMI-77-d4.
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Storage Condition Duration

Powder -20°C for up to 3 years

In solvent -80°C for up to 1 year

Note: The provided storage information is based on UMI-77 and should be considered as a

guideline for UMI-77-d4.

Disposal Plan
All waste containing UMI-77-d4, including empty containers, contaminated PPE, and unused

solutions, must be disposed of as hazardous chemical waste.[1] Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of UMI-77-d4 down the drain

or in regular trash.

Disposal Workflow:
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UMI-77-d4 Disposal Workflow

Emergency Procedures
In the event of exposure to UMI-77-d4, follow these first-aid measures immediately.
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Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[1]

[2]

UMI-77 Signaling Pathway
UMI-77 is a selective inhibitor of the anti-apoptotic protein Mcl-1, which is a member of the Bcl-

2 family.[7][8][9] By binding to the BH3-binding groove of Mcl-1, UMI-77 disrupts the interaction

between Mcl-1 and pro-apoptotic proteins like Bak and Bax.[10][11] This disruption leads to the

activation of Bax and Bak, ultimately triggering the intrinsic apoptotic pathway.
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UMI-77 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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